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Compound of Interest

Compound Name: Lorcaserin

Cat. No.: B1675133 Get Quote

Essential Safety and Logistical Guidance for Researchers

The proper disposal of lorcaserin, a substance formerly used for chronic weight management,

is a critical safety and compliance issue for all research, scientific, and drug development

professionals. Although the U.S. Food and Drug Administration (FDA) requested the voluntary

withdrawal of lorcaserin (marketed as Belviq) from the market in February 2020 due to an

observed increased occurrence of cancer, existing laboratory stocks must still be disposed of in

accordance with stringent federal regulations.[1][2][3][4]

Lorcaserin is classified as a Schedule IV controlled substance by the Drug Enforcement

Administration (DEA).[5][6][7] This designation imposes specific legal requirements for its

handling, record-keeping, and ultimate destruction to prevent diversion and environmental

contamination.[8] Disposal procedures for laboratory settings are significantly different from

recommendations for household disposal and must be followed meticulously.

Key Regulatory and Disposal Requirements
Disposal of controlled substances like lorcaserin is governed by multiple federal agencies,

including the DEA and the Environmental Protection Agency (EPA). Researchers and their

institutions must adhere to these regulations, which often involve coordination with their

Environmental Health and Safety (EHS) department.
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Requirement Specification Governing Body Citation

DEA Classification
Schedule IV

Controlled Substance
DEA [5][6][9]

Disposal Standard
Must be rendered

"non-retrievable"
DEA [10][11][12]

Primary Disposal

Method

Transfer to a DEA-

registered reverse

distributor or approved

incineration

DEA / EPA [12][13][14][15]

Sewer Disposal Strictly prohibited EPA / SDS [10][15][16][17]

Record Keeping

Meticulous logs of all

wasted/disposed

amounts; DEA Form

41 for wastage

DEA [13][18]

Witnessing

Wasting procedures

for recoverable

amounts must be

witnessed by two

authorized personnel

DEA [13][16][18]

Experimental Protocols for Lorcaserin Disposal
The appropriate disposal procedure depends on the nature of the lorcaserin waste. The

following protocols outline the step-by-step guidance for two common scenarios in a laboratory

environment.

Protocol 1: Disposal of Expired or Unwanted Bulk
Lorcaserin
This procedure applies to sealed, partially used, or expired containers of lorcaserin.

Segregation and Labeling: Isolate the lorcaserin containers designated for disposal from

active inventory within the secure controlled substance storage location (e.g., lock box or
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safe).[13] Clearly label the containers with "EXPIRED - TO BE DISPOSED".[13]

Contact EHS: Do not attempt to dispose of the substance directly. Contact your institution's

Environmental Health and Safety (EHS) department.[19][20] They will coordinate the

disposal through approved vendors.

Inventory and Documentation: Complete a controlled substance inventory list or disposal

request form as required by your institution and the designated reverse distributor.[13]

Transfer to Reverse Distributor: EHS will arrange for a DEA-registered reverse distributor to

pick up the material.[13][14]

Chain of Custody: Upon pickup, you will sign a chain of custody form provided by the reverse

distributor.[13] Retain a copy of this form with your controlled substance records as proof of

proper transfer and disposal.

Protocol 2: Wasting of Non-Recoverable and
Recoverable Lorcaserin
This procedure applies to residual amounts of lorcaserin remaining after experimental use.

A. For Non-Recoverable Waste:

Definition: Trace amounts of lorcaserin that cannot be drawn out with a syringe from a vial

or other container.[13]

Procedure:

Document the final use on the corresponding usage log, zeroing out the container's

balance.[13]

Deface or remove the label on the empty container.[14]

Dispose of the empty container in a biohazard sharps container or as directed by your

EHS office.[13][14]

B. For Recoverable Waste:
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Definition: Unused volume of lorcaserin remaining in a syringe or other vessel that can be

recovered.[13]

Procedure:

Witness Requirement: The entire wasting procedure must be performed in the presence of

two authorized personnel.[13][16][18]

Documentation: Record the amount of lorcaserin being wasted on the appropriate usage

log and on a DEA Form 41 ("Registrants Inventory of Drugs Surrendered").[13] Both

individuals must sign or initial the log entry.

Chemical Destruction: Waste the contents into a commercially available pharmaceutical

waste container (e.g., Rx Destroyer™) that contains activated charcoal or another

chemical digestion agent.[13] This begins the process of rendering the substance non-

retrievable.

Final Disposal: Once the chemical destruction container is full, it should be solidified

according to the manufacturer's instructions and disposed of as hazardous waste through

your institution's EHS program.[13]

Mandatory Visualization
The following workflow diagram illustrates the decision-making process for the proper disposal

of lorcaserin in a research setting.
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Identify Lorcaserin
for Disposal

What is the form of the waste?

Expired / Unwanted
Bulk Container

Bulk

Residual Amount from
Experimental Use

Residual

1. Segregate and Label
 in Secure Storage

Is the residual amount
recoverable?

2. Contact EHS to Arrange Pickup

3. Complete Disposal Inventory Form

4. Transfer to DEA Reverse Distributor

No (e.g., empty vial)

No

Yes (e.g., unused in syringe)

Yes

1. Zero out balance on usage log.
2. Deface label.

1. Two authorized personnel
must witness.

3. Dispose of empty container
in sharps/biohazard waste.

2. Record waste on usage log
and DEA Form 41.

3. Waste into chemical
destruction agent (e.g., Rx Destroyer).

4. Dispose of container as
hazardous waste via EHS.

Click to download full resolution via product page

Caption: Lorcaserin Disposal Workflow for Laboratory Professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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